Cas no 1220219-61-3 (2-(2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetonitrile)

• Product Name: 2-(2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetonitrile
• CAS No: 1220219-61-3
• MF: C₁₄H₁₇BFNO₂
• MW: 261.099687337875
• MDL: MFCD18383797
• CID: 1024447
• PubChem ID: 54759097
• Update Time: 2025-10-30

2-(2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetonitrile
• 2-[2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetonitrile
• EN300-7386440
• AT26687
• 2-[2-FLUORO-4-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]ACETONITRILE
• A1-00791
• 4-Cyanomethyl-3-fluorophenylboronic acid pinacol ester
• CS-0173890
• SAFMDYCIEJEGJQ-UHFFFAOYSA-N
• DTXSID00716699
• BS-21240
• SCHEMBL2554670
• Benzeneacetonitrile, 2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• MFCD18383797
• A891236
• [2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetonitrile
• AKOS015907887
• 1220219-61-3
• Z2049758627
• XH0413

• MDL： MFCD18383797
• Inchi： 1S/C14H17BFNO2/c1-13(2)14(3,4)19-15(18-13)11-6-5-10(7-8-17)12(16)9-11/h5-6,9H,7H2,1-4H3
• InChI Key： SAFMDYCIEJEGJQ-UHFFFAOYSA-N
• SMILES： FC1=C(CC#N)C=CC(B2OC(C)(C)C(C)(C)O2)=C1

Computed Properties

• Exact Mass: 261.13400
• Monoisotopic Mass: 261.1336371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 42.25000
• LogP: 2.19098

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides

Additional information on 2-(2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetonitrile

Recent Advances in the Study of 2-(2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetonitrile (CAS: 1220219-61-3)

The compound 2-(2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetonitrile (CAS: 1220219-61-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This boronic ester derivative is a key intermediate in the synthesis of various biologically active molecules, particularly in the development of proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation technologies. Its unique structural features, including the fluorine substituent and the boronic ester moiety, make it a versatile building block for drug discovery and development.

Recent studies have focused on the application of this compound in the synthesis of novel kinase inhibitors and other small-molecule therapeutics. For instance, researchers have utilized 1220219-61-3 as a precursor in the development of BTK (Bruton's tyrosine kinase) inhibitors, which are promising candidates for the treatment of B-cell malignancies. The boronic ester group in this compound facilitates Suzuki-Miyaura cross-coupling reactions, enabling the efficient construction of complex aryl-aryl bonds, a critical step in the synthesis of many pharmaceutical agents.

In addition to its role in drug synthesis, 1220219-61-3 has been investigated for its potential as a boron delivery agent in boron neutron capture therapy (BNCT), an emerging modality for cancer treatment. The compound's ability to selectively accumulate in tumor cells, combined with its favorable pharmacokinetic properties, makes it a promising candidate for further preclinical evaluation. Recent in vitro studies have demonstrated its efficacy in delivering boron to cancer cells, with minimal toxicity to normal tissues.

Another area of active research involves the use of 1220219-61-3 in the development of fluorescent probes for bioimaging. The nitrile group in the compound can be further functionalized to introduce fluorophores, enabling the visualization of cellular processes in real-time. This application is particularly relevant in the study of protein-protein interactions and intracellular signaling pathways, where high specificity and sensitivity are required.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 1220219-61-3, as well as in optimizing its stability under physiological conditions. Recent advancements in synthetic methodologies, including flow chemistry and catalytic systems, are addressing these issues, paving the way for broader applications of this compound in both academic and industrial settings.

In conclusion, 2-(2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetonitrile (CAS: 1220219-61-3) represents a versatile and valuable tool in modern drug discovery and chemical biology. Its unique structural properties and diverse applications underscore its importance in the development of next-generation therapeutics and diagnostic agents. Ongoing research is expected to further elucidate its potential and expand its utility in the field.